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Compound of Interest

Compound Name: Dicamba-propionic acid

Cat. No.: B12380909

Proper disposal of Dicamba-propionic acid is critical for ensuring laboratory safety and
environmental protection. As a pesticide waste, it is classified as toxic and requires strict
adherence to disposal protocols to prevent contamination of water, food, or feed.[1] Improper
disposal of excess pesticide, spray mixture, or rinsate is a violation of Federal law and may
contaminate groundwater.[2] This guide provides detailed, step-by-step procedures for the safe
handling and disposal of Dicamba-propionic acid waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is essential to be equipped with the appropriate
Personal Protective Equipment (PPE) to minimize exposure. Overexposure can be harmful if
swallowed or absorbed through the skin and may cause severe eye irritation or damage.[2][3]
[4] Facilities should be equipped with an eyewash station and a safety shower.[1][5]

Personal Protective Equipment (PPE) Requirements:

e Eye and Face Protection: Wear chemical splash goggles or a face shield.[6][7] For high-
exposure situations, a face shield worn over goggles is recommended for enhanced
protection against splashes.[6][7]

» Hand Protection: Use unlined, elbow-length, chemical-resistant gloves.[6][7] Preferred
materials include neoprene, nitrile/butadiene rubber (NBR), or polyvinyl chloride (PVC).[6]
Always wash the outside of gloves before removing them.[5][6]
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o Body Protection: Wear a long-sleeved shirt and long pants as a minimum.[5][6] For added
protection, consider coveralls worn over work clothes.[6]

o Footwear: Closed-toed shoes and socks are required.[6] For greater protection, waterproof
and unlined tall boots are recommended.[6]

» Respiratory Protection: If handling in an enclosed area where vapors or mists may exceed
acceptable levels, use a NIOSH/MSHA-approved air-purifying respirator.[5][6]

Step-by-Step Disposal Procedure

Pesticide wastes are considered toxic.[1] Disposal must be carried out in accordance with all
applicable Federal, state, and local laws and regulations at an approved waste disposal facility.

[1][2]
o Waste Collection:

o Collect waste Dicamba-propionic acid in a designated, properly labeled, and sealed
container. The container must be compatible with the chemical.

o Store the waste container in a well-ventilated, designated hazardous waste storage area,
separate from fertilizers, feed, and foodstuffs.[1][2] Avoid cross-contamination with other
chemicals.[1]

e Spill Management:

o In case of a small spill, absorb the liquid with inert materials such as sand, vermiculite, or
clay.[1][5]

o For larger spills, create a dike around the spill using absorbent or impervious material to
contain it.[1][5]

o Recover as much free liquid as possible for reuse or disposal.[5]

o Place all contaminated absorbent material into an appropriate, sealed container for
disposal as hazardous waste.[1]
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o After cleanup, you may need to neutralize the spill area with a dilute alkaline solution (like
soda ash or lime), followed by an alcohol rinse and a final wash with soap and water.[2]

o Container Disposal:

[¢]

Do not reuse or refill empty containers unless they are specifically designated as refillable.

[115]

o For non-refillable containers, triple rinse or pressure rinse the container promptly after
emptying.[1][5] The rinsate should be collected and treated as hazardous waste or used
as product makeup if possible.[2]

o To triple rinse, fill the container about 10-25% full with water, recap, and shake for 10
seconds.[2][5] Drain the rinsate into the waste collection container. Repeat this procedure
two more times.[2][5]

o Render the cleaned container unusable by puncturing it.[1]

o Offer the cleaned, punctured container for recycling if available, or dispose of it in a
sanitary landfill or by incineration, as permitted by state and local authorities.[1][5]

e Final Disposal:

o Arrange for the pickup and disposal of the collected hazardous waste through a licensed
environmental services contractor.

o Excess pesticide that cannot be used should be disposed of at an approved waste
disposal facility.[5] Contact your State Pesticide or Environmental Control Agency, or the
nearest EPA Regional Office for guidance.[2][5]

Quantitative Data and Regulatory Information

The following table summarizes key quantitative data for Dicamba, which is regulated under
several federal statutes.
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Data Point Value Regulation/Context
Oral LD50 (Rat) > 1,000 mg/kg Acute Toxicity[2]
Dermal LD50 (Rabbit) > 2,000 mg/kg Acute Toxicity[2]
Inhalation LC50 (Rat) > 2.0 mg/L (4 hr) Acute Toxicity[2]

Avian Oral LD50 (Mallard)

> 2,000 mg/kg

Environmental Toxicity[5]

Avian Oral LC50 (Bobwhite)

1,265 mg/kg

Environmental Toxicity[1]

Aquatic LC50 (Rainbow Trout)

> 100 mg/l (96 hr)

Environmental Toxicity[5]

CERCLA Reportable Quantity

1,000 Ibs (for Dicamba acid)

Hazardous Substance Release
Reporting[1][2]

SARA 313 Toxic Chemical

Yes

Toxic Release Inventory
Reporting[1][2]

DOT Shipping (Bulk)

UN3082, Environmentally
Hazardous Substances,
Liquid, N.O.S. (dicamba), 9,
PG IIl, RQ[1][5]

Transportation (> 250 gallons)

[1]

Disposal Workflow Diagram

The following diagram outlines the procedural flow for the proper disposal of Dicamba-

propionic acid waste in a laboratory setting.
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Preparation & Handling
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Caption: Workflow for safe handling and disposal of Dicamba-propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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